molecular formula C10H13BrO4 B3050897 1-Bromo-2,4-bis(methoxymethoxy)benzene CAS No. 295788-93-1

1-Bromo-2,4-bis(methoxymethoxy)benzene

Cat. No. B3050897
CAS RN: 295788-93-1
M. Wt: 277.11 g/mol
InChI Key: RBEZSHBGSUCUAJ-UHFFFAOYSA-N
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Description

1-Bromo-2,4-bis(methoxymethoxy)benzene is a useful research compound. Its molecular formula is C10H13BrO4 and its molecular weight is 277.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Bromo-2,4-bis(methoxymethoxy)benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Bromo-2,4-bis(methoxymethoxy)benzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

295788-93-1

Product Name

1-Bromo-2,4-bis(methoxymethoxy)benzene

Molecular Formula

C10H13BrO4

Molecular Weight

277.11 g/mol

IUPAC Name

1-bromo-2,4-bis(methoxymethoxy)benzene

InChI

InChI=1S/C10H13BrO4/c1-12-6-14-8-3-4-9(11)10(5-8)15-7-13-2/h3-5H,6-7H2,1-2H3

InChI Key

RBEZSHBGSUCUAJ-UHFFFAOYSA-N

SMILES

COCOC1=CC(=C(C=C1)Br)OCOC

Canonical SMILES

COCOC1=CC(=C(C=C1)Br)OCOC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-bromoresorcinol (30 g, 159 mmol) in acetone (300 ml) were added potassium carbonate (66 g, 471 mmol) and chloromethyl methyl ether (30 ml, 397 mmol) under ice-cooling and the mixture was stirred at room temperature for 22 hr. The reaction mixture was concentrated and water was added. The mixture was extracted with ethyl acetate and the organic layer was washed with saturated brine and dried over anhydrous magnesium sulfate. After filtration, the solvent was evaporated under reduced pressure to give 1-bromo-2,4-bismethoxymethoxybenzene as a crude product. The obtained compound was used in Step 2 without further purification.
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
66 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
300 mL
Type
reactant
Reaction Step One

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